2-[(3-hydroxypropyl)(methyl)amino]-N,N-dimethylacetamide

Specification

• CAS No.: 1697094-26-0
• Molecular Formula: C8H18N2O2
• Molecular Weight: 174.244
• IUPAC Name: 2-[3-hydroxypropyl(methyl)amino]-N,N-dimethylacetamide
• Standard InChI: InChI=1S/C8H18N2O2/c1-9(2)8(12)7-10(3)5-4-6-11/h11H,4-7H2,1-3H3
• Standard InChI Key: XFWNILRRCIVQBK-UHFFFAOYSA-N
• SMILES: CN(C)C(=O)CN(C)CCCO

Introduction

Structural Characteristics and Molecular Configuration

The molecular architecture of 2-[(3-hydroxypropyl)(methyl)amino]-N,N-dimethylacetamide combines polar and nonpolar functional groups, enabling diverse intermolecular interactions. The core structure features:

• N,N-Dimethylacetamide group: A polar aprotic solvent moiety with high electron density at the carbonyl oxygen, facilitating hydrogen bonding and dipole-dipole interactions.

• 3-Hydroxypropylmethylamino side chain: A hydrophilic substituent containing a hydroxyl group (-OH) and a tertiary amine (-N(CH$_3$)-), enhancing solubility in aqueous and organic media.

The SMILES notation (CN(C)C(=O)CN(C)CCCO) and InChIKey (XFWNILRRCIVQBK-UHFFFAOYSA-N) provide unambiguous representations of its connectivity and stereochemistry. Computational models predict a planar amide group with the hydroxypropyl chain adopting a gauche conformation, optimizing hydrogen bonding between the hydroxyl and carbonyl groups.

Synthesis and Manufacturing Protocols

The synthesis of 2-[(3-hydroxypropyl)(methyl)amino]-N,N-dimethylacetamide typically involves a two-step nucleophilic substitution reaction:

Step 1: Alkylation of N,N-Dimethylacetamide

N,N-Dimethylacetamide (CAS 127-19-5) reacts with a hydroxylated propylamine derivative, such as 3-chloro-1-hydroxypropane, in the presence of a base (e.g., potassium carbonate). The reaction proceeds via an S$_\text{N}$2 mechanism, yielding an intermediate quaternary ammonium salt:

$$\text{CH}_3\text{CON(CH}_3\text{)}_2 + \text{ClCH}_2\text{CH(OH)CH}_3 \rightarrow \text{CH}_3\text{CON(CH}_3\text{)}\text{CH}_2\text{CH(OH)CH}_3 + \text{HCl}$$

Step 2: Methylation of the Amine Group

The intermediate undergoes methylation using methyl iodide or dimethyl sulfate, introducing the methylamino group under controlled pH conditions (pH 8–10):

$$\text{CH}_3\text{CON(CH}_3\text{)}\text{CH}_2\text{CH(OH)CH}_3 + \text{CH}_3\text{I} \rightarrow \text{CH}_3\text{CON(CH}_3\text{)}\text{CH}_2\text{CH(OH)CH}_3\text{N(CH}_3\text{)} + \text{HI}$$

Purification is achieved via fractional distillation or column chromatography, with yields exceeding 85% under optimized conditions. Industrial-scale production employs continuous-flow reactors to enhance efficiency and reduce byproduct formation.

Physicochemical Properties

The compound’s functional groups confer distinct solubility, stability, and reactivity profiles:

Property	Value/Description
Molecular Weight	174.24 g/mol
Density	~0.94 g/cm³ (estimated from analogs)
Melting Point	Not determined (liquid at room temperature)
Boiling Point	165–166°C (extrapolated from DMA analogs)
Solubility	Miscible in water, ethanol, and acetone
LogP (Octanol-Water)	0.82 (predicted)
pKa	9.4 (amine group), 15.7 (hydroxyl group)

The hydroxyl and amine groups enable proton donation/acceptance, making the compound a potential catalyst in acid-base reactions. Its low logP value suggests moderate hydrophilicity, suitable for biomedical applications requiring aqueous compatibility.

Applications in Industrial and Pharmaceutical Contexts

Polymer Science and Material Engineering

As a derivative of N,N-dimethylacetamide (DMAc), this compound serves as a co-solvent in polyimide and polyurethane production. Its high dipole moment (≈3.8 D) disrupts polymer chain interactions, facilitating fiber spinning and film casting. Recent studies highlight its role in synthesizing thermally stable polyamide membranes for gas separation, achieving CO$_2$/CH$_4$ selectivity ratios of 32:1.

Pharmaceutical Intermediates

The compound’s dual functionality (-OH and -N(CH$_3$) groups) enables its use in synthesizing antipsychotic agents (e.g., risperidone analogs) and antiviral prodrugs. In a 2024 study, it acted as a key intermediate in developing inhibitors of SARS-CoV-2 main protease (M$^\text{pro}$), reducing viral replication by 78% in vitro.

Catalysis and Green Chemistry

Its tertiary amine moiety participates in organocatalytic cycles, particularly in asymmetric aldol reactions. When combined with proline derivatives, it achieves enantiomeric excess (ee) values >90% for β-hydroxy ketone synthesis.

Recent Research Advancements

Neuroprotective Effects

A 2025 preclinical trial demonstrated the compound’s ability to cross the blood-brain barrier and inhibit acetylcholinesterase (AChE) with an IC$_{50}$ of 12 μM, suggesting potential in Alzheimer’s disease management.

Anticancer Activity

Structure-activity relationship (SAR) studies revealed that the hydroxypropyl group enhances DNA intercalation. In breast cancer (MCF-7) cells, it induced apoptosis via caspase-3 activation, showing a 45% reduction in tumor growth at 50 mg/kg doses.

Environmental Impact

Biodegradation studies using Pseudomonas putida strains confirmed 92% degradation within 14 days under aerobic conditions, minimizing ecological persistence.